![molecular formula C21H19NO5S B2649761 3-(2-((phenylsulfonyl)methyl)pyrrolidine-1-carbonyl)-2H-chromen-2-one CAS No. 1797781-54-4](/img/structure/B2649761.png)
3-(2-((phenylsulfonyl)methyl)pyrrolidine-1-carbonyl)-2H-chromen-2-one
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Overview
Description
Pyrrolidine is a cyclic amine that is used as a building block in the synthesis of various organic compounds . Chromen-2-one is a heterocyclic compound that is often found in natural products and drugs .
Synthesis Analysis
Pyrrolidines can be synthesized through various methods, including the N-heterocyclization of primary amines with diols . The synthesis of chromen-2-one derivatives usually involves the cyclization of suitable precursors .Molecular Structure Analysis
The molecular structure of this compound would include a pyrrolidine ring attached to a chromen-2-one moiety through a carbonyl group. The phenylsulfonyl group would be attached to the pyrrolidine ring .Chemical Reactions Analysis
Pyrrolidines can undergo various chemical reactions, including C-H alkylation and arylation . Chromen-2-ones can participate in reactions such as nucleophilic addition at the carbonyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of the sulfonyl group might increase its acidity compared to a simple pyrrolidine .Scientific Research Applications
Pyrrolidine Derivatives in Drug Discovery
Pyrrolidine in Drug Discovery
Pyrrolidine, a five-membered nitrogen heterocycle, is integral in medicinal chemistry for developing treatments for human diseases. Its saturated scaffold allows for efficient exploration of pharmacophore space, contributing to stereochemistry and increasing three-dimensional coverage through "pseudorotation." This review highlights bioactive molecules with pyrrolidine rings and their derivatives, emphasizing the structure-activity relationship (SAR) and the influence of steric factors on biological activity. It serves as a guide for designing new pyrrolidine compounds with varied biological profiles (Li Petri et al., 2021).
Chromen-2-one Derivatives and Their Applications
Synthetic Protocols for Chromen-2-ones
Chromen-2-ones, or coumarins, serve as core structures for secondary metabolites with significant pharmacological importance. The review of synthetic procedures for these compounds underscores their utility in creating bioactive molecules. Protocols include Suzuki coupling for biaryl synthesis, reactions of chromenones with silylenol ethers, and metal-catalyzed cyclization, highlighting efficient methods for generating diverse functionalized derivatives (Mazimba, 2016).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-[2-(benzenesulfonylmethyl)pyrrolidine-1-carbonyl]chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO5S/c23-20(18-13-15-7-4-5-11-19(15)27-21(18)24)22-12-6-8-16(22)14-28(25,26)17-9-2-1-3-10-17/h1-5,7,9-11,13,16H,6,8,12,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOYDQVMEXSYOSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)C2=CC3=CC=CC=C3OC2=O)CS(=O)(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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